Cas no 913532-36-2 (4-(3-Hydroxymethyl-phenylamino)-3-nitro-benzoic acid ethyl ester)

• Product Name: 4-(3-Hydroxymethyl-phenylamino)-3-nitro-benzoic acid ethyl ester
• CAS No: 913532-36-2
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 2142804
• Update Time: 2023-08-04

4-(3-Hydroxymethyl-phenylamino)-3-nitro-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxymethyl-phenylamino)-3-nitro-benzoic acid ethyl ester
• JSDATNIOVPHMHM-UHFFFAOYSA-N
• 4-(3-Hydroxymethyl-phenylamino)-3-nitro-benzoic acid ethyl ester

• Inchi： 1S/C16H16N2O5/c1-2-23-16(20)12-6-7-14(15(9-12)18(21)22)17-13-5-3-4-11(8-13)10-19/h3-9,17,19H,2,10H2,1H3
• InChI Key： JSDATNIOVPHMHM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)[N+](=O)[O-])NC1=CC=CC(CO)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 412
• Topological Polar Surface Area: 104